Cas no 1381762-78-2 (3-Benzyl-3-phenyltriaz-1-ene)

• Product Name: 3-Benzyl-3-phenyltriaz-1-ene
• CAS No: 1381762-78-2
• MF: C₁₃H₁₃N₃
• MW: 211.262422323227
• CID: 4595568
• Update Time: 2025-05-28

3-Benzyl-3-phenyltriaz-1-ene Chemical and Physical Properties

Names and Identifiers

• 3-Benzyl-3-phenyltriaz-1-ene

• Inchi： 1S/C13H13N3/c14-15-16(13-9-5-2-6-10-13)11-12-7-3-1-4-8-12/h1-10,14H,11H2
• InChI Key： IUUKDEFWMDCNFQ-UHFFFAOYSA-N
• SMILES： N=NN(C1=CC=CC=C1)CC1=CC=CC=C1

Additional information on 3-Benzyl-3-phenyltriaz-1-ene

Exploring the Applications and Properties of 3-Benzyl-3-phenyltriaz-1-ene (CAS No. 1381762-78-2)

In the realm of organic chemistry, 3-Benzyl-3-phenyltriaz-1-ene (CAS No. 1381762-78-2) has garnered significant attention due to its unique structural properties and versatile applications. This compound, characterized by its triazene backbone and aromatic substituents, is a subject of interest for researchers exploring novel synthetic pathways and functional materials. Its molecular framework, featuring a benzyl and phenyl group, contributes to its stability and reactivity, making it a valuable intermediate in pharmaceutical and material science research.

The growing demand for triazene derivatives in drug discovery and agrochemical development has placed 3-Benzyl-3-phenyltriaz-1-ene under the spotlight. Recent studies highlight its potential as a building block for heterocyclic compounds, which are pivotal in designing bioactive molecules. For instance, researchers are investigating its role in the synthesis of anticancer agents and antimicrobial compounds, aligning with the global push for innovative therapeutics. This aligns with trending searches like "triazene-based drugs" and "aromatic triazenes in medicine," reflecting widespread curiosity about its biomedical applications.

Beyond pharmaceuticals, CAS No. 1381762-78-2 is also explored in material science, particularly in the development of advanced polymers and coordination complexes. Its ability to act as a ligand for metal ions opens doors to catalysis and sensor technologies. A surge in queries such as "triazenes in smart materials" underscores the public's interest in sustainable and high-performance materials. The compound's thermal stability and electronic properties further make it a candidate for optoelectronic devices, a hot topic in nanotechnology forums.

From a synthetic perspective, 3-Benzyl-3-phenyltriaz-1-ene is often synthesized via diazo coupling reactions, a method frequently searched by organic chemistry enthusiasts. Its purification and characterization techniques, including NMR spectroscopy and HPLC analysis, are critical for ensuring quality in research settings. Laboratories focusing on green chemistry are also evaluating solvent-free or low-waste routes to produce this compound, addressing eco-conscious trends like "sustainable synthesis."

In summary, 3-Benzyl-3-phenyltriaz-1-ene (CAS No. 1381762-78-2) stands at the intersection of multiple scientific disciplines, offering solutions to contemporary challenges in healthcare and technology. Its adaptability and relevance to trending topics—from drug design to nanomaterials—ensure its continued prominence in both academic and industrial research. As inquiries like "triazene applications 2024" rise, this compound remains a key player in shaping future innovations.